Cas no 56474-57-8 (Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-)

• Product Name: Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
• CAS No: 56474-57-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 385680
• PubChem ID: 278652
• Update Time: 2025-04-19

Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl-
• 1-bromo-4-methoxy-2,3,5,6-tetramethylbenzene
• 4-Brom-2.3.5.6-tetramethylanisol
• 4-bromo-2,3,5,6-tetramethylanisole
• Benzene,1-bromo-4-methoxy-2,3,5,6-tetramethyl
• Bromdurenol-methylether
• NSC 128393
• SCHEMBL11268433
• NSC128393
• DTXSID30299142
• 56474-57-8
• NSC-128393

• Inchi： 1S/C11H15BrO/c1-6-8(3)11(13-5)9(4)7(2)10(6)12/h1-5H3
• InChI Key： CALWRWLFQOSHNJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(C)=C(C(C)=C1C)OC

Computed Properties

• Exact Mass: 242.03100
• Monoisotopic Mass: 242.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 295.0±35.0 ºC (760 Torr),
• Flash Point: 125.0±12.0 ºC,
• Refractive Index: 1.527
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.69130